Cas no 609837-18-5 (6-Fluoro-3-(piperidin-4-yl)benzo[d]oxazol-2(3h)-one hydrochloride)

• Product Name: 6-Fluoro-3-(piperidin-4-yl)benzo[d]oxazol-2(3h)-one hydrochloride
• CAS No: 609837-18-5
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 5527252
• Update Time: 2025-11-05

6-Fluoro-3-(piperidin-4-yl)benzo[d]oxazol-2(3h)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-(piperidin-4-yl)benzo[d]oxazol-2(3h)-one hydrochloride

• Inchi： 1S/C12H13FN2O2/c13-8-1-2-10-11(7-8)17-12(16)15(10)9-3-5-14-6-4-9/h1-2,7,9,14H,3-6H2
• InChI Key： HYBLJIOWOKBPRA-UHFFFAOYSA-N
• SMILES： O1C2=CC(F)=CC=C2N(C2CCNCC2)C1=O

Additional information on 6-Fluoro-3-(piperidin-4-yl)benzo[d]oxazol-2(3h)-one hydrochloride

Comprehensive Overview of 6-Fluoro-3-(piperidin-4-yl)benzo[d]oxazol-2(3h)-one hydrochloride (CAS No. 609837-18-5)

6-Fluoro-3-(piperidin-4-yl)benzo[d]oxazol-2(3h)-one hydrochloride is a chemically synthesized compound with significant potential in pharmaceutical research and development. With the CAS number 609837-18-5, this compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. Researchers are particularly interested in its benzo[d]oxazol-2(3h)-one core, which is known for its versatility in drug design.

The compound’s piperidin-4-yl moiety enhances its binding affinity to various biological targets, making it a promising candidate for the development of novel therapeutics. The inclusion of a fluoro substituent further modifies its electronic properties, potentially improving its pharmacokinetic profile. These features align with current trends in drug discovery, where fluorinated compounds are increasingly sought after for their enhanced stability and bioavailability.

In recent years, the demand for small molecule inhibitors and modulators has surged, driven by advancements in precision medicine. 6-Fluoro-3-(piperidin-4-yl)benzo[d]oxazol-2(3h)-one hydrochloride fits into this niche, as its structure suggests potential activity against enzymes or receptors implicated in various diseases. This has led to a growing number of inquiries about its synthetic routes, mechanism of action, and applications in drug development.

From a synthetic chemistry perspective, the preparation of 609837-18-5 involves multi-step organic transformations, often requiring precise control over reaction conditions. The hydrochloride salt form improves its solubility, a critical factor for in vitro and in vivo studies. Researchers frequently search for optimized synthesis protocols and analytical methods to characterize this compound, reflecting its importance in preclinical research.

The compound’s potential extends to central nervous system (CNS) drug discovery, a hot topic in modern pharmacology. Its piperidine scaffold is commonly found in CNS-active molecules, sparking interest in its ability to cross the blood-brain barrier. This aligns with frequent searches for new neuroactive compounds and blood-brain barrier penetrants, highlighting its relevance in addressing neurological disorders.

Another area of interest is the compound’s potential role in cancer research. The benzo[d]oxazol-2(3h)-one framework has been explored in the context of kinase inhibition and apoptosis induction, making 609837-18-5 a subject of oncology-focused studies. Queries about its anticancer properties and structure-activity relationships are common, underscoring its multifaceted applications.

Quality control and analytical characterization of 6-Fluoro-3-(piperidin-4-yl)benzo[d]oxazol-2(3h)-one hydrochloride are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and identity. These methods are frequently discussed in forums and publications, reflecting the compound’s prominence in analytical chemistry.

In summary, 6-Fluoro-3-(piperidin-4-yl)benzo[d]oxazol-2(3h)-one hydrochloride (CAS No. 609837-18-5) represents a versatile and promising compound in pharmaceutical research. Its structural features and potential applications in CNS disorders, cancer therapy, and drug design make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in innovative drug discovery efforts.